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Compound of Interest

Compound Name: Diosmetinidin chloride

Cat. No.: B1602025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Diosmetinidin
chloride stock solutions for use in cell culture experiments. Diosmetinidin chloride is a

flavonoid and a known inhibitor of the ectoenzyme CD38, making it a compound of interest for

studies related to cellular metabolism, aging, and inflammatory diseases.

Compound Information
Proper handling and storage of Diosmetinidin chloride are crucial for maintaining its stability

and activity. The following table summarizes its key properties.

Property Value

Molecular Weight 320.71 g/mol [1]

Chemical Formula C₁₆H₁₃ClO₅[1]

CAS Number 64670-94-6[2]

Appearance Powder[1]

Storage Temperature -20°C or below, in a dry and dark place[3]

Known Target CD38[4]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Diosmetinidin chloride in

Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for dissolving hydrophobic

compounds for use in cell culture.[5] However, it is important to note that the final concentration

of DMSO in the cell culture medium should be kept low (typically ≤0.5%) to avoid cytotoxicity.[5]

[6][7]

Materials:

Diosmetinidin chloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Diosmetinidin chloride needed using the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 320.71 g/mol x 1000 = 3.2071 mg

Weigh the compound: Carefully weigh out approximately 3.21 mg of Diosmetinidin chloride
powder and place it into a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of sterile DMSO to the tube containing the powder.

Ensure complete dissolution: Vortex the solution thoroughly until all the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.
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Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C in

the dark.

Dilution of Stock Solution for Cell Culture Treatment
This protocol outlines the steps to dilute the 10 mM stock solution to the desired final

concentration in your cell culture medium.

Materials:

10 mM Diosmetinidin chloride stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

Determine the final concentration: Decide on the final concentration of Diosmetinidin
chloride you wish to test on your cells (e.g., 1 µM, 10 µM, 100 µM).

Calculate the required volume of stock solution: Use the following formula (C1V1 = C2V2) to

calculate the volume of the 10 mM stock solution needed:

Volume of stock (V1) = (Desired final concentration (C2) x Final volume of medium (V2)) /

Stock concentration (C1)

Example for 10 µM final concentration in 1 mL of medium:

V1 = (10 µM x 1 mL) / 10,000 µM = 0.001 mL or 1 µL

Prepare the working solution:

It is recommended to perform a serial dilution. First, prepare an intermediate dilution by

adding a small volume of the stock solution to a larger volume of cell culture medium.
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For example, to achieve a final concentration of 10 µM, you can add 1 µL of the 10 mM

stock to 999 µL of pre-warmed medium to make a total volume of 1 mL.

Ensure that the final DMSO concentration does not exceed a level that is toxic to your

specific cell line (generally ≤0.5%).[5][6][7]

Treat the cells: Remove the old medium from your cell culture plates and replace it with the

medium containing the desired final concentration of Diosmetinidin chloride.

Include a vehicle control: Always include a vehicle control in your experiments, which

consists of cells treated with the same final concentration of DMSO as the experimental

groups, but without the Diosmetinidin chloride.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing Diosmetinidin chloride stock and

working solutions for cell culture experiments.
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Workflow for Diosmetinidin Chloride Solution Preparation
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Caption: Workflow for preparing Diosmetinidin chloride solutions.
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Signaling Pathway
Diosmetinidin chloride is an inhibitor of CD38. The inhibition of CD38 leads to an increase in

intracellular NAD+ levels, which in turn activates sirtuins (e.g., SIRT1, SIRT3). This signaling

cascade plays a crucial role in regulating cellular metabolism and mitochondrial function.[8][9]

[10][11][12]

Diosmetinidin Chloride Mechanism of Action
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Caption: Diosmetinidin chloride inhibits CD38, increasing NAD+ and activating sirtuins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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